![molecular formula C6H4N4O3 B3043260 7-Nitro-1H-imidazo[4,5-c]pyridin-4(5H)-one CAS No. 82722-74-5](/img/structure/B3043260.png)
7-Nitro-1H-imidazo[4,5-c]pyridin-4(5H)-one
Overview
Description
“7-Nitro-1H-imidazo[4,5-c]pyridin-4(5H)-one” is a nitrogen heterocycle . Nitrogen heterocycles are found almost invariably in living systems ranging from the tiniest prokaryotes to the largest eukaryotes . Many drugs contain these moieties at their cores .
Synthesis Analysis
The synthesis of imidazo[4,5-b]pyridines with a chiral substituent at the nitrogen atom has been reported . The imidazopyridines were synthesized using a procedure for optically active imidazo[4,5-b]pyridine-2-carboxylates using the enantiomerically pure L-phenylalanine tert-butyl ester . The selectivity of cyclization of compounds with a phenylalanine residue was markedly governed by the solvent used in the reaction .Chemical Reactions Analysis
Nitration of 1-phenyl-4,5-dihydroimidazo- and -1,2,3-triazolo[4,5-c]pyridin-4-ones initially occurs at the para position of the phenyl ring, and the subsequent nitration yields the corresponding 7-nitro-1-(4-nitrophenyl) derivatives .Scientific Research Applications
Chemical Synthesis and Derivatives
The nitration process of imidazo[4,5-b]pyridin-2-one derivatives, closely related to 7-Nitro-1H-imidazo[4,5-c]pyridin-4(5H)-one, has been explored. Nitration at varying temperatures results in the formation of nitro and dinitro derivatives. These derivatives play a crucial role in the synthesis of more complex chemical structures and have potential applications in various chemical reactions (Smolyar et al., 2007).
Potential as Adenosine Deaminase Inhibitors
Compounds synthesized from 1-substituted 5-amino-1H-imidazoles, similar to the subject compound, have shown potential as adenosine deaminase inhibitors. This opens up possibilities for therapeutic applications in diseases where adenosine deaminase is a factor (Ostrovskyi et al., 2010).
Application in Molecular Structure Analysis
The structural analysis of 4-nitro-1-(3-pyridyl)-1H-imidazole, a compound structurally similar to this compound, helps in understanding the molecular interactions and arrangements in crystalline forms. This analysis is crucial for designing compounds with desired physical and chemical properties (Kubicki & Wagner, 2007).
Solid-Phase Synthesis Applications
The solid-supported synthesis of imidazo[4,5-b]pyridines and imidazo[4,5-c]pyridines demonstrates the compound's utility in developing complex chemical structures. This method allows for efficient preparation of trisubstituted derivatives, which could have various applications in chemical and pharmaceutical research (Lemrová et al., 2014).
Use in Developing Novel Heterocyclic Compounds
The synthesis of novel heterocyclic compounds from derivatives of this compound showcases its potential in expanding the diversity of small molecules. This can be instrumental in the development of new pharmaceuticals and materials (Vanelle et al., 2004).
Future Directions
The potential of various derivatives of nitrogen heterocycles to be used not only as drugs, but also as organoelectronic materials; fluorescent materials, etc. cannot be ignored . This suggests that “7-Nitro-1H-imidazo[4,5-c]pyridin-4(5H)-one” and its derivatives could have potential applications in these areas in the future.
Mechanism of Action
Target of Action
The primary targets of the compound “7-Nitro-1H-imidazo[4,5-c]pyridin-4(5H)-one” are currently unknown. This compound belongs to the class of aromatic heterocycles known as imidazo[4,5-b]pyridines . These compounds have been attracting attention due to their unique chemical structure, versatility, optical behaviors, and biological properties .
Mode of Action
It is known that nitration of similar compounds initially occurs at specific positions of the phenyl ring
Biochemical Pathways
Given the compound’s structural similarity to other imidazo[4,5-b]pyridines, it may potentially influence several research areas, from materials science to the pharmaceutical field .
properties
IUPAC Name |
7-nitro-3,5-dihydroimidazo[4,5-c]pyridin-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4N4O3/c11-6-5-4(8-2-9-5)3(1-7-6)10(12)13/h1-2H,(H,7,11)(H,8,9) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPBLMGMIIRGNIK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C2=C(C(=O)N1)NC=N2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4N4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.12 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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